Cas no 2228212-98-2 (2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine)

2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine is a brominated and methoxylated pyridine derivative featuring a difluoropropanamine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, which combines a halogenated heterocycle with a fluorinated alkylamine chain. The presence of the bromine atom enhances reactivity for further functionalization, while the difluoromethyl group may influence metabolic stability and lipophilicity. The methoxy substituent can modulate electronic properties and binding interactions. This intermediate is particularly valuable in medicinal chemistry for the development of bioactive molecules, offering versatility in synthetic applications. Its well-defined structure ensures reproducibility in research and industrial processes.
2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine structure
2228212-98-2 structure
Product Name:2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine
CAS No:2228212-98-2
MF:C9H11BrF2N2O
MW:281.097248315811
CID:6079466
PubChem ID:165797558
Update Time:2025-05-21

2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine
    • EN300-1952705
    • 2228212-98-2
    • Inchi: 1S/C9H11BrF2N2O/c1-15-9-6(2-5(10)4-14-9)7(3-13)8(11)12/h2,4,7-8H,3,13H2,1H3
    • InChI Key: CUDRTCYHUNTAGK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)C(C(F)F)CN)OC

Computed Properties

  • Exact Mass: 280.00228g/mol
  • Monoisotopic Mass: 280.00228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.1Ų

2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine Pricemore >>

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Additional information on 2-(5-bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228212-98-2)

2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine, with the CAS number 2228212-98-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated pyridine ring and a difluoromethylated amine group, which confer it with distinct chemical and biological properties. The compound has been the subject of several recent studies, highlighting its potential applications in drug discovery and development.

The chemical structure of 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine is particularly noteworthy. The bromine atom on the pyridine ring can serve as a versatile handle for further chemical modifications, making it an attractive starting point for the synthesis of more complex molecules. The methoxy group on the pyridine ring enhances the compound's lipophilicity, which is crucial for improving its pharmacokinetic properties. Additionally, the difluoromethylated amine group imparts unique electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent research has focused on the biological activity of 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine effectively inhibits the activity of a key enzyme involved in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

In another study, researchers investigated the anti-inflammatory properties of 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine. The results indicated that this compound significantly reduces inflammation in vitro and in vivo models, highlighting its potential as an anti-inflammatory drug candidate. The mechanism of action appears to involve the modulation of cytokine production and signaling pathways associated with inflammation.

The pharmacokinetic profile of 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine has also been extensively studied. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be required to enhance its stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine in various therapeutic indications. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 2-(5-Bromo-2-methoxypyridin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228212-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery in this field.

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